Cas no 586413-05-0 (5-hydroxyquinoline-2-carbonitrile)

5-hydroxyquinoline-2-carbonitrile structure
586413-05-0 structure
Product name:5-hydroxyquinoline-2-carbonitrile
CAS No:586413-05-0
MF:C10H6N2O
MW:170.16744184494
MDL:MFCD18415939
CID:1614086
PubChem ID:135743697

5-hydroxyquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-2-quinolinecarbonitrile
    • FT-0691538
    • SureCN404910
    • 2-cyano-5-chloro-4-methylaniline
    • AB3018
    • CTK4G2497
    • 2-amino-4-chloro-5-methyl-benzonitrile
    • AG-E-93947
    • 2-cyano-5-hydroxylquinoline
    • KB-19863
    • Benzonitrile,2-amino-4-chloro-5-methyl-
    • 5-Hydroxyquinoline-2-carbonitrile
    • SCHEMBL5181894
    • MFCD18415939
    • AMY33931
    • AKOS025290911
    • SB11035
    • 586413-05-0
    • AS-33899
    • A869388
    • SY098341
    • PBXWFTPUPUVGHW-UHFFFAOYSA-N
    • CS-0050457
    • 5-oxo-1H-quinoline-2-carbonitrile
    • 5-hydroxyquinoline-2-carbonitrile
    • MDL: MFCD18415939
    • Inchi: InChI=1S/C10H6N2O/c11-6-7-4-5-8-9(12-7)2-1-3-10(8)13/h1-5,13H
    • InChI Key: PBXWFTPUPUVGHW-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=CC(=N2)C#N)C(=C1)O

Computed Properties

  • Exact Mass: 170.048012819g/mol
  • Monoisotopic Mass: 170.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 56.9Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 402.7±25.0 °C at 760 mmHg
  • Flash Point: 197.3±23.2 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-hydroxyquinoline-2-carbonitrile Security Information

5-hydroxyquinoline-2-carbonitrile PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05701-250MG
5-hydroxyquinoline-2-carbonitrile
586413-05-0 97%
250MG
¥ 891.00 2023-03-14
Chemenu
CM108253-1g
5-hydroxyquinoline-2-carbonitrile
586413-05-0 97%
1g
$*** 2023-03-29
eNovation Chemicals LLC
D496187-25G
5-hydroxyquinoline-2-carbonitrile
586413-05-0 97%
25g
$2955 2024-05-23
TRC
H705385-10mg
5-Hydroxyquinoline-2-carbonitrile
586413-05-0
10mg
$ 50.00 2022-06-04
Chemenu
CM108253-1g
5-hydroxyquinoline-2-carbonitrile
586413-05-0 97%
1g
$451 2021-08-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB05935-5g
5-hydroxyquinoline-2-carbonitrile
586413-05-0 95%
5g
$1380 2023-09-07
Chemenu
CM108253-250mg
5-hydroxyquinoline-2-carbonitrile
586413-05-0 97%
250mg
$*** 2023-05-30
eNovation Chemicals LLC
D496187-5G
5-hydroxyquinoline-2-carbonitrile
586413-05-0 97%
5g
$885 2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1121097-10g
5-Hydroxyquinoline-2-carbonitrile
586413-05-0 97%
10g
¥13494.00 2024-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05701-25G
5-hydroxyquinoline-2-carbonitrile
586413-05-0 97%
25g
¥ 26,202.00 2023-03-14

5-hydroxyquinoline-2-carbonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:586413-05-0)5-hydroxyquinoline-2-carbonitrile
Purity:99%
Quantity:1g
Price ($):357.0